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Compound of Interest

Compound Name: Ethanol, 2-2-(pentyloxy)ethoxy-

CAS No.: 18912-81-7

Cat. No.: B098861 Get Quote

Executive Summary: The "Goldilocks" Solvent
In the high-stakes arena of drug development, the solvent selection matrix is shifting. While

dipolar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) and Dimethylformamide (DMF) have

historically been the workhorses for high-temperature synthesis, their reproductive toxicity

(Reprotoxic Cat. 1B) and regulatory scrutiny (REACH restrictions) necessitate safer

alternatives.

Pentyl Carbitol (Diethylene Glycol Monopentyl Ether, DEGPE) emerges as a critical

"Goldilocks" solvent. It bridges the gap between the hydrophilic Transcutol (DEGEE) and the

highly lipophilic Hexyl Carbitol. With a boiling point exceeding 240°C and a unique amphiphilic

profile, DEGPE offers researchers a high-performance medium for coupling reactions,

recrystallizations, and extractions where traditional solvents fail due to volatility or toxicity

constraints.

Physicochemical Profile & Competitor Analysis
To select the right solvent, one must understand the thermodynamic landscape. The table

below contrasts Pentyl Carbitol with its primary competitors.

Table 1: Comparative Physicochemical Properties[1]
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Property
Pentyl

Carbitol

(DEGPE)

Butyl

Carbitol

(DEGBE)

NMP DMSO DMF

CAS Number 18912-81-7 112-34-5 872-50-4 67-68-5 68-12-2

Boiling Point

(°C)

~245 - 250

(Est.)*
230 202 189 153

Flash Point

(°C)

>120 (High

Safety)
100 91 87 58

Density

(g/mL)
0.942 0.953 1.028 1.100 0.944

Water

Solubility

Partial /

Borderline
Miscible Miscible Miscible Miscible

Viscosity (cP

@ 25°C)
~8.0 - 10.0 6.5 1.7 2.0 0.9

Hansen

Polarity (

)

Low-Medium Medium High High High

Regulatory

Concern

Low (Glycol

Ether Series)

Low (Eye

Irritant)
High (SVHC) Low High (SVHC)

*Note: Pentyl Carbitol BP estimated based on homolog trends (Butyl 230°C vs. Hexyl 259°C).

Vacuum BP is ~150°C @ 17 Torr.[1]

Mechanistic Insight: The Amphiphilic Advantage
Unlike DMSO (highly polar) or Hexane (highly non-polar), Pentyl Carbitol possesses a

bifunctional structure:

Ether Oxygens: Provide hydrogen bond acceptance, solvating cations and polar functional

groups.
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Pentyl Tail: Provides significant Van der Waals dispersion forces, enabling the dissolution of

greasy, lipophilic drug intermediates that precipitate out of DMSO or Methanol.

Decision Logic: When to Choose Pentyl Carbitol
The following decision tree illustrates the logical pathway for selecting Pentyl Carbitol over

competitors.

Reaction Requirement

Requires T > 200°C?

Substrate Lipophilicity?

Yes

Use DMSO
(T < 190°C, Polar)

No

Strict Tox Limits?

High (Greasy)

Use Butyl Carbitol
(T < 230°C, Water Miscible)

Low (Polar)

Use NMP
(Only if unavoidable)

No (Legacy Process)

SELECT PENTYL CARBITOL
(High T, Lipophilic, Safer)

Yes (Avoid NMP)

Click to download full resolution via product page

Figure 1: Solvent selection logic emphasizing thermal stability and lipophilicity.

Performance in Synthesis & Extraction
A. High-Temperature Coupling Reactions
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Many cross-coupling reactions (e.g., Ullmann, Heck) require temperatures exceeding 150°C.

The Problem: DMF decomposes to dimethylamine (toxic) and CO at these temperatures.

DMSO can decompose explosively if overheated with halides.

The Pentyl Solution: DEGPE is thermally stable up to its boiling point (~245°C). Its high

boiling point allows reactions to be driven to completion at higher kinetics without

pressurization (autoclaves).

B. "Phase-Splitting" Workups
One of the greatest challenges with DMSO/NMP is removing them. They are high-boiling and

fully water-miscible, often requiring tedious back-extractions (washing with water 5-10 times) to

remove traces.

Self-Validating Protocol: Pentyl Carbitol sits at the hydrophilic-lipophilic tipping point.

Experiment: Mix DEGPE with water (1:1).

Observation: Unlike Butyl Carbitol (miscible), Pentyl Carbitol shows reduced water

miscibility, especially in the presence of salts (salting out).

Advantage:[2][3][4][5] You can wash the reaction mixture with brine. The product stays in

the Pentyl Carbitol layer (or the organic phase added), while inorganic salts wash away.

This "tunable miscibility" simplifies workup significantly compared to DMSO.

Experimental Protocol: Solvent Screening Workflow
To validate Pentyl Carbitol for your specific API (Active Pharmaceutical Ingredient), follow this

standardized screening protocol.

Workflow Diagram

Solubility Screen
(100 mg/mL @ 25°C)

Thermal Stress Test
(Heat to 150°C)

Dissolved? Reaction Monitoring
(HPLC/LC-MS)

Stable? Workup Simulation
(Water/Brine Wash)

Conversion > 90%?

Click to download full resolution via product page
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Figure 2: Step-by-step validation workflow for introducing Pentyl Carbitol into a synthesis

process.

Detailed Methodology
Solubility Limit Test:

Weigh 100 mg of substrate into a vial.

Add Pentyl Carbitol stepwise (100 µL increments).

Success Criteria: Clear solution at < 1 mL (indicating >100 mg/mL solubility). Compare this

volume to DMSO.

Thermal Stability Check:

Heat the solution to the target reaction temperature (e.g., 140°C) for 4 hours.

Analyze by HPLC for degradation. Pentyl Carbitol is resistant to hydrolysis, unlike

DMF/DMAc.

Reaction Trial:

Run the reaction in parallel: Vial A (NMP Control) vs. Vial B (Pentyl Carbitol).

Note: Due to higher viscosity (~8-10 cP), ensure vigorous magnetic stirring (RPM > 500)

to avoid mass-transfer limitations.

Safety & Toxicology (E-E-A-T)
While specific toxicological data for the pentyl variant is less abundant than for the ethyl variant

(Transcutol), the Glycol Ether Series Trend provides a scientifically grounded safety

assessment:

Metabolic Pathway: Primary toxicity in glycol ethers (like EGME/EGEE) arises from

metabolism into short-chain alkoxyacetic acids (e.g., methoxyacetic acid).
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Chain Length Safety: As the alkyl chain length increases (Ethyl -> Butyl -> Pentyl), the rate of

formation of these toxic metabolites generally decreases, and the lipophilicity changes the

excretion pathway.

Regulatory Status: Unlike NMP (SVHC - Substance of Very High Concern), Pentyl Carbitol is

not currently classified as a Reprotoxic 1B agent in major jurisdictions, making it a "future-

proof" choice for early-stage development.

Caution: Always consult the specific SDS for CAS 18912-81-7 before use. Use standard PPE

(gloves, goggles) as it may be irritating to eyes (similar to Butyl Carbitol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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